Cas no 1416440-05-5 (4-Hydroxy-1,6-dimethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid)

• Product Name: 4-Hydroxy-1,6-dimethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
• CAS No: 1416440-05-5
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4816528
• Update Time: 2025-11-01

4-Hydroxy-1,6-dimethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-1,6-DIMETHYL-2-OXO-1,2-DIHYDROQUINOLINE-3-CARBOXYLIC ACID
• 4-Hydroxy-1,6-dimethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid

• Inchi： 1S/C12H11NO4/c1-6-3-4-8-7(5-6)10(14)9(12(16)17)11(15)13(8)2/h3-5,14H,1-2H3,(H,16,17)
• InChI Key： SKLCPRFYVBAWBP-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C(N(C)C2C=CC(C)=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 401
• XLogP3: 2.1
• Topological Polar Surface Area: 77.8

Additional information on 4-Hydroxy-1,6-dimethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid

4-Hydroxy-1,6-dimethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid (CAS No. 1416440-05-5): A Comprehensive Overview

4-Hydroxy-1,6-dimethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid (CAS No. 1416440-05-5) is a specialized organic compound belonging to the quinoline carboxylic acid family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research and material science. The molecular structure combines a quinoline core with hydroxy, methyl, and carboxylic acid functional groups, making it a versatile intermediate for further chemical modifications.

The compound's IUPAC name reflects its complex structure, which includes key functional groups at specific positions on the quinoline ring. Researchers have shown growing interest in 4-Hydroxy-1,6-dimethyl-2-oxo-1,2-dihydroquinoline derivatives due to their potential biological activities. Recent studies suggest that similar structures may exhibit interesting pharmacological properties, though specific research on this exact compound remains limited.

From a chemical perspective, CAS 1416440-05-5 demonstrates several notable characteristics. The presence of both hydroxy and carboxylic acid groups provides multiple sites for chemical reactions, making it valuable for synthetic chemistry applications. The methyl groups at positions 1 and 6 influence the compound's steric properties and may affect its biological interactions. These structural features contribute to the compound's potential utility in drug discovery programs targeting specific enzyme systems.

In the current research landscape, scientists are particularly interested in quinoline-3-carboxylic acid derivatives for their potential as building blocks in medicinal chemistry. The pharmaceutical industry has shown increased demand for such specialized intermediates, as evidenced by growing search trends for "quinoline carboxylic acid synthesis" and "modified quinolines for drug development". This compound's unique substitution pattern makes it particularly interesting for researchers exploring structure-activity relationships in bioactive molecules.

The synthesis of 4-Hydroxy-1,6-dimethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid typically involves multi-step organic reactions starting from appropriate quinoline precursors. Modern synthetic approaches often employ catalytic methods to improve yield and selectivity, reflecting the broader trend toward greener chemistry in pharmaceutical intermediates. Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to confirm its purity and structural integrity.

From a commercial perspective, CAS 1416440-05-5 remains a relatively niche chemical product, primarily supplied by specialized fine chemical manufacturers. Market analysis shows increasing interest in such functionalized quinolines, particularly from research institutions and pharmaceutical companies engaged in early-stage drug discovery. The compound's price and availability can vary significantly depending on purity requirements and order quantities.

Storage and handling of 4-Hydroxy-1,6-dimethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper storage conditions (typically cool, dry environments protected from light) help maintain the compound's stability over time. Researchers frequently search for information about "quinoline derivative stability" and "storage conditions for carboxylic acid compounds", reflecting practical concerns in laboratory settings.

The future research directions for this compound may include exploration of its potential biological activities, development of more efficient synthetic routes, or investigation of its physicochemical properties. As the pharmaceutical industry continues to explore novel heterocyclic compounds for drug development, specialized intermediates like 4-Hydroxy-1,6-dimethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid will likely maintain their importance in medicinal chemistry research.

For researchers working with this compound, it's important to consult the latest scientific literature and safety data sheets. The compound's CAS number 1416440-05-5 serves as a unique identifier for precise chemical tracking and regulatory compliance. As with all specialized chemicals, proper documentation and handling procedures should be followed to ensure safe and effective use in research applications.